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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid

Cat. No.: B15553192

Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the commercial availability of 2(E)-
Nonenedioic acid for research purposes. It includes a summary of suppliers, available product

specifications, and a detailed experimental protocol for its synthesis. Furthermore, this guide

presents visualizations of the synthetic workflow and a proposed signaling pathway based on

its known biological activity.

Commercial Availability
2(E)-Nonenedioic acid is available from several chemical suppliers, primarily for research and

development purposes. It is often listed as an impurity of Azelaic acid. The table below

summarizes the available information from various suppliers. Researchers are advised to

request a Certificate of Analysis from the supplier to obtain lot-specific data.
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Supplier
CAS
Number(s)

Purity
Available
Quantities

Additional
Information

Larodan 757219-33-3 >98% 25 mg
Research Grade

Lipids.[1]

Simson Pharma

Limited

72461-80-4,

757219-33-3
High Quality

Custom

Synthesis/Inquire

Certificate of

Analysis

available.[2][3]

Veeprho 72461-80-4 - Inquire

Listed as an

impurity of

Azelaic Acid.[4]

Santa Cruz

Biotechnology
72461-80-4 - Inquire

For research use

only. Certificate

of Analysis

available for lot-

specific data.[3]

Pharmaffiliates 72461-80-4 High Purity Inquire
Pharmaceutical

standard.

Aquigen Bio

Sciences
72461-80-4 - Inquire

High-quality

reference

standard.[5]

ChemicalBook 72461-80-4 - Inquire
Lists multiple

suppliers.

Note: Pricing and specific quantities are typically available upon request from the suppliers.

Biological Activity and Potential Applications
2(E)-Nonenedioic acid is described as a medium-chain dicarboxylic acid. Its primary known

biological activities include the inhibition of anaerobic glycolysis and its use in the treatment of

mild to moderate acne vulgaris[4]. As an unsaturated dicarboxylic acid, it holds potential for

further investigation in various research areas, including dermatology, metabolism, and as a

building block in chemical synthesis.
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Experimental Protocol: Synthesis of 2(E)-
Nonenedioic Acid
The following is a reported method for the total synthesis of 2(E)-Nonenedioic acid. This multi-

stage synthesis aims for high yield and purity[2].

Method Overview: The synthesis involves a multi-stage process. While the full detailed step-by-

step protocol from the source is not fully elaborated, the key steps and reagents are outlined.

The process appears to involve the formation of an azelaic acid monoethyl ester followed by

further modifications to introduce the double bond.

Materials and Reagents:

bis(1,5-cyclooctadiene)nickel(0)

2,2'-bipyridine

N,N-dimethylacetamide

Zinc powder

Succinic anhydride

1-bromooctane

Petroleum ether

Ethyl acetate

Silica gel 60 (mesh 63-200)

Procedure for a precursor (Azelaic acid monoethyl ester):

In a microwave tube, add bis(1,5-cyclooctadiene)nickel(0) (16.6mg, 0.06mmol) and 2,2'-

bipyridine (14.0mg, 0.09mmol) in 0.45mL of N,N-dimethylacetamide.

Allow the coordination to proceed for 1 hour.
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Add zinc powder (78.4mg, 1.2mmol, 2.0 equivalent) to the microwave tube.

Subsequently, add succinic anhydride (0.9mmol, 1.5eq) and 1-bromooctane (0.6mmol,

1.0eq).

Close the tube and reflux the reaction mixture at 80°C for 12-14 hours.

Cool the reaction to room temperature and uncap the microwave tube.

Quench the reaction by adding six to ten drops of water.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel using a mobile phase of

petroleum ether: ethyl acetate (5:1) to obtain azelaic acid monoethyl ester[2].

The subsequent steps to convert the monoethyl ester to 2(E)-Nonenedioic acid are not

detailed in the provided source but would involve standard organic chemistry transformations to

introduce the unsaturation at the C2 position and hydrolyze the ester.

Visualizations
Experimental Workflow: Synthesis of Azelaic Acid
Monoethyl Ester (Precursor to 2(E)-Nonenedioic Acid)
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Synthesis of Azelaic Acid Monoethyl Ester

Catalyst Preparation

Main Reaction

Workup and Purification

bis(1,5-cyclooctadiene)nickel(0)
+ 2,2'-bipyridine
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Coordination (1 hr)

Add Zinc Powder

Add Succinic Anhydride
+ 1-bromooctane

Reflux @ 80°C (12-14 hrs)

Quench with Water

Solvent Evaporation

Column Chromatography
(Petroleum Ether:Ethyl Acetate = 5:1)

Azelaic Acid Monoethyl Ester

Click to download full resolution via product page

Caption: Workflow for the synthesis of a precursor to 2(E)-Nonenedioic acid.
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Proposed Signaling Pathway: Inhibition of Anaerobic
Glycolysis
The following diagram illustrates a potential mechanism of action for 2(E)-Nonenedioic acid
based on its described function as an inhibitor of anaerobic glycolysis. This is a hypothetical

pathway and requires experimental validation.

Proposed Signaling Pathway for 2(E)-Nonenedioic Acid

Anaerobic Glycolysis

Inhibition

Cellular Outcome

Glucose

Glucose-6-Phosphate

Fructose-6-Phosphate

Fructose-1,6-Bisphosphate

Glyceraldehyde-3-Phosphate

Pyruvate

Lactate

Reduced ATP Production

Reduced ATP
Generation

2(E)-Nonenedioic Acid

Key Glycolytic Enzyme
(e.g., PFK-1 or Pyruvate Kinase)

Inhibition of Cell Growth
(e.g., in acne-causing bacteria)
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Caption: Hypothetical pathway of 2(E)-Nonenedioic acid inhibiting anaerobic glycolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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